Cas no 927833-23-6 (4-methoxy-8-Quinolinol)

• Product Name: 4-methoxy-8-Quinolinol
• CAS No: 927833-23-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1121852
• PubChem ID: 16106222
• Update Time: 2025-10-31

4-methoxy-8-Quinolinol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-8-Quinolinol
• 4-Methoxy-8-quinolinol (ACI)

• Inchi： 1S/C10H9NO2/c1-13-9-5-6-11-10-7(9)3-2-4-8(10)12/h2-6,12H,1H3
• InChI Key： VIISVSDGAZCUOU-UHFFFAOYSA-N
• SMILES： OC1C2C(=C(C=CN=2)OC)C=CC=1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines

Additional information on 4-methoxy-8-Quinolinol

Introduction to 4-Methoxy-8-Quinolinol (CAS No. 927833-23-6)

4-Methoxy-8-Quinolinol, identified by the Chemical Abstracts Service Number (CAS No.) 927833-23-6, is a heterocyclic organic compound belonging to the quinoline family. This compound has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research due to its unique structural properties and potential biological activities. Quinoline derivatives, including 4-Methoxy-8-Quinolinol, have long been studied for their pharmacological relevance, with applications ranging from antimicrobial to anticancer properties.

The molecular structure of 4-Methoxy-8-Quinolinol consists of a quinoline core substituted with a methoxy group at the 4-position and a hydroxyl group at the 8-position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological interactions, making it a valuable scaffold for drug discovery. The presence of both electron-donating (methoxy) and electron-withdrawing (hydroxyl) groups enhances its versatility in forming various chemical bonds and participating in multiple biochemical pathways.

In recent years, there has been a surge in research focused on quinoline derivatives as potential therapeutic agents. Studies have demonstrated that modifications in the quinoline ring can significantly alter its biological profile, leading to the identification of novel compounds with enhanced efficacy and reduced toxicity. 4-Methoxy-8-Quinolinol has been investigated for its role in modulating enzyme activity and inhibiting the growth of certain pathogens. Its ability to interact with biological targets such as enzymes and receptors makes it a promising candidate for further pharmacological exploration.

One of the most compelling aspects of 4-Methoxy-8-Quinolinol is its potential application in addressing multidrug-resistant infections. The increasing prevalence of antibiotic-resistant bacteria has necessitated the development of novel antimicrobial agents. Quinoline derivatives have shown promise in this regard, with several compounds entering clinical trials for their efficacy against resistant strains. The structural features of 4-Methoxy-8-Quinolinol, particularly its hydroxyl and methoxy substituents, contribute to its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways.

Moreover, 4-Methoxy-8-Quinolinol has been explored for its anticancer properties. Research indicates that quinoline derivatives can induce apoptosis in cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The methoxy group in 4-Methoxy-8-Quinolinol may play a crucial role in enhancing its binding affinity to target proteins, thereby improving its cytotoxic effects. Preclinical studies have shown encouraging results when 4-Methoxy-8-Quinolinol is tested against various cancer cell lines, suggesting its potential as an adjunct therapy alongside conventional treatments.

The synthesis of 4-Methoxy-8-Quinolinol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize waste, aligning with green chemistry principles.

In addition to its pharmaceutical applications, 4-Methoxy-8-Quinolinol has shown promise in environmental science as a potential pollutant degradation agent. Certain derivatives of quinoline have been reported to exhibit catalytic activity towards the breakdown of organic pollutants in water systems. While further research is needed to fully elucidate this property of 4-Methoxy-8-Quinolinol, its ability to participate in redox reactions suggests potential environmental benefits.

The future direction of research on 4-Methoxy-8-Quinolinol is likely to focus on refining its pharmacological profile through structure-based drug design. Computational modeling techniques can be employed to predict how modifications to the quinoline core will affect biological activity, enabling the rapid screening of novel analogs. Additionally, preclinical studies are essential to evaluate the safety and efficacy of 4-Methoxy-8-Quinolinol before it can be considered for human trials.

In conclusion, 4-Methoxy-8-Quinolinol (CAS No. 927833-23-6) represents a significant advancement in quinoline-based drug discovery. Its unique structural features and demonstrated biological activities make it a valuable compound for further investigation across multiple therapeutic areas. As research continues to uncover new applications for this molecule, it holds great promise for contributing to advancements in medicine and beyond.